2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide

• IUPAC Name: 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide
• InChI: InChI=1S/C23H21N3O3S/c1-15-8-13-18(30(3,28)29)14-19(15)23(27)24-17-11-9-16(10-12-17)22-25-20-6-4-5-7-21(20)26(22)2/h4-14H,1-3H3,(H,24,27)
• InChI Key: WIBGCTNAGGHEAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3C
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide, also known as MMB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MMB belongs to the class of benzimidazole sulfonamides and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell proliferation and inflammation. 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects
2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has also been shown to inhibit the formation of new blood vessels, which is important for tumor growth. In addition, 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide in lab experiments is its relatively simple synthesis method. 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide is also stable and can be stored for long periods of time. However, one limitation of using 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide is its low solubility in water, which can make it difficult to use in certain experiments. In addition, the mechanism of action of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide. One direction is to further investigate the mechanism of action of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide and its effect on various signaling pathways. Another direction is to study the potential use of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide in combination with other drugs for the treatment of cancer and other diseases. Finally, the development of new synthesis methods for 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide could lead to the production of more potent and effective derivatives of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide.

Synthesis Methods

The synthesis of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide involves the reaction of 2-methyl-5-nitrobenzenesulfonamide with 4-(1-methylbenzimidazol-2-yl)aniline in the presence of a reducing agent. The resulting product is then treated with a sulfonyl chloride to obtain the final product, 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide. The synthesis of 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has been studied in vitro and in vivo for its effect on cancer cells, and it has been found to inhibit the growth of various types of cancer cells, including breast, prostate, and lung cancer cells. 2-methyl-N-[4-(1-methylbenzimidazol-2-yl)phenyl]-5-methylsulfonylbenzamide has also been studied for its potential use in the treatment of inflammatory bowel disease and rheumatoid arthritis.